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Executive Summary

(S)-Methyl 3-cyclopropyl-2-hydroxypropanoate is a highly specialized, enantiopure chiral

building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs).
Registered under the CAS number 2165755-17-7[1], this compound structurally integrates a
conformationally restricted cyclopropyl moiety with a stereodefined alpha-hydroxy ester.

This whitepaper provides an in-depth technical analysis of the compound, exploring its
physicochemical baseline, its mechanistic utility in structure-based drug design, and the state-
of-the-art biocatalytic protocols required for its asymmetric synthesis.

Physicochemical Profiling & Quantitative Data

Understanding the baseline metrics of (S)-Methyl 3-cyclopropyl-2-hydroxypropanoate is
critical for downstream synthetic planning and formulation. The following table summarizes its
core quantitative data, validated through commercial analytical standards.
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Property Specification / Value

CAS Number 2165755-17-7

Molecular Formula C7H1203

Molecular Weight 144.17 g/mol

Stereochemistry (S)-enantiomer

Appearance Colorless to pale yellow liquid
Purity (HPLC/LC-MS) >97.0%

Enantiomeric Excess (ee) > 99.0%

Storage Conditions Sealed in dry environment, 2-8°C
SMILES Code O=C(0C)cciccel

Mechanistic Role in Drug Design

The architectural design of (S)-Methyl 3-cyclopropyl-2-hydroxypropanoate offers three
distinct pharmacophoric advantages when integrated into a larger API scaffold:

e Cyclopropyl Group for Metabolic Stability: The incorporation of a cyclopropyl ring significantly
enhances the metabolic stability of the resulting molecule. The C-H bonds within the strained
cyclopropyl ring possess higher bond dissociation energies compared to standard aliphatic
chains, rendering them less susceptible to oxidative degradation by hepatic cytochrome
P450 enzymes. Furthermore, it modulates lipophilicity and restricts the conformational
flexibility of the molecule, locking it into a bioactive conformation[2].

o Enantiopure Alpha-Hydroxy Core: The (S)-configured hydroxyl group serves as a critical,
stereospecific hydrogen bond donor and acceptor. In structure-based drug design, the
precise spatial orientation of this hydroxyl group dictates the binding affinity to target kinases
or enzyme active sites.

o Methyl Ester as a Synthetic Handle: The ester functionality acts as a versatile coupling
handle for downstream amidation or saponification. Alternatively, it can be retained in the
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final molecule as a lipophilic prodrug moiety to enhance cellular permeability, later
undergoing intracellular hydrolysis to release the active carboxylic acid[3].
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Structural deconstruction of the compound's pharmacophoric utility in drug design.

Asymmetric Synthesis: Biocatalytic Protocol

While traditional asymmetric transfer hydrogenation (ATH) using chiral Ruthenium or Rhodium

catalysts can yield alpha-hydroxy esters, modern pharmaceutical synthesis prioritizes

biocatalysis. Biocatalysis offers superior enantioselectivity, operates under mild conditions, and

completely avoids heavy metal toxicity—a critical regulatory requirement in drug development.

The following protocol details the asymmetric reduction of the prochiral precursor, methyl 3-

cyclopropyl-2-oxopropanoate, using an engineered Ketoreductase (KRED) enzyme.

Causality & Experimental Design

Enzyme Selection: A highly stereoselective KRED is chosen to ensure the exclusive
formation of the (S)-enantiomer via a controlled hydride transfer to the Re-face of the ketone,
bypassing the need for complex chiral resolution downstream.

Cofactor Regeneration: NADP+ is economically prohibitive in stoichiometric amounts. A
Glucose Dehydrogenase (GDH) / Glucose system is coupled to the reaction to continuously
recycle NADPH, driving the thermodynamic equilibrium toward the product while minimizing
raw material costs.

Step-by-Step Methodology

Substrate Preparation: Dissolve 100 mmol of methyl 3-cyclopropyl-2-oxopropanoate in 50
mL of isopropanol. Causality: Isopropanol acts as a biocompatible co-solvent to enhance the
solubility of the lipophilic substrate without denaturing the enzyme.

Buffer & Cofactor Setup: In a 1 L jacketed bioreactor, prepare 500 mL of 100 mM potassium
phosphate buffer (pH 7.0). Add 1.5 equivalents of D-glucose (150 mmol) and a catalytic
amount of NADP+ (0.1 mmol).

Enzyme Addition: Introduce 500 mg of the engineered (S)-selective KRED enzyme and 100
mg of GDH into the buffered solution. Stir gently at 250 rpm to avoid mechanical shear stress
on the proteins.
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Reaction Initiation: Slowly dose the substrate solution into the bioreactor over 2 hours using
a programmable syringe pump. Causality: Fed-batch dosing prevents localized substrate
toxicity and enzyme inhibition, maintaining high catalytic turnover.

Incubation & pH Control: Maintain the reaction at 30°C. The GDH-mediated oxidation of
glucose produces gluconic acid, which will naturally lower the pH. Use an autotitrator to add
1M NaOH dropwise, strictly maintaining the pH at 7.0 to prevent enzyme denaturation.

Self-Validating IPQC (In-Process Quality Control): At 4, 8, and 12 hours, withdraw 1 mL
aliquots. Extract with ethyl acetate and analyze via Chiral HPLC (e.g., Chiralcel OD-H
column). Validation: The protocol is self-validating; the reaction is only deemed complete
when substrate conversion is >99% and the (S)-enantiomer peak area is >99.5% relative to
the (R)-enantiomer.

Downstream Processing: Once validated, filter the mixture through a Celite pad to remove
denatured proteins. Extract the aqueous filtrate with ethyl acetate (3 x 200 mL). Wash the
combined organic layers with brine, dry over anhydrous Na=SOa4, and concentrate under
reduced pressure to yield the pure (S)-Methyl 3-cyclopropyl-2-hydroxypropanoate.
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Workflow for the biocatalytic asymmetric reduction to yield the (S)-enantiomer.
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Conclusion

The (S)-Methyl 3-cyclopropyl-2-hydroxypropanoate scaffold (CAS: 2165755-17-7)
represents a critical nexus of metabolic stability and stereochemical precision. By employing
self-validating biocatalytic workflows, researchers can reliably access this enantiopure building
block with exceptional enantiomeric excess, thereby accelerating the development of next-
generation targeted therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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